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Compound of Interest

Compound Name: 4-(2-Methyl-4-thiazolyl)phenol

Cat. No.: B1581357

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the solubility characteristics of 4-(2-
Methyl-4-thiazolyl)phenol, a compound of interest in biochemical research and drug
discovery. Due to a lack of extensive, publicly available quantitative solubility data across a
wide range of common solvents, this document summarizes the currently available information
and provides a comprehensive, generalized experimental protocol for determining the
equilibrium solubility of this and similar solid compounds. This guide is intended to be a
valuable resource for researchers, enabling them to ascertain the solubility of 4-(2-Methyl-4-
thiazolyl)phenol in solvent systems relevant to their specific applications, from analytical
chemistry to formulation development.

Introduction

4-(2-Methyl-4-thiazolyl)phenol (CAS No. 30686-73-8) is a solid, white to off-white crystalline
compound with a molecular weight of 191.25 g/mol .[1] It is utilized as a biochemical reagent in
life science research.[1] An understanding of a compound's solubility is fundamental to its
application in areas such as drug delivery, formulation, and analytical method development.
The principle of "like dissolves like" serves as a foundational concept, suggesting that solubility
is favored in solvents of similar polarity.[1]
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Despite its relevance, a comprehensive, publicly accessible dataset detailing the quantitative
solubility of 4-(2-Methyl-4-thiazolyl)phenol in a variety of common laboratory solvents is not
readily available. This guide consolidates the known solubility information and presents a
standardized methodology for its experimental determination.

Solubility Data

The available solubility data for 4-(2-Methyl-4-thiazolyl)phenol is limited. The following table
summarizes the known quantitative and semi-quantitative solubility information. It is important
to note the conditions under which these values were determined, as they may not represent
equilibrium solubility at standard temperature and pressure.

Solvent/Solven Temperature . Method/Comm
Solubility Source
t System (°C) ents
] Ultrasonic and
Dimethyl )
) 50 mg/mL warming were
Sulfoxide 60 ) [1]
(261.44 mM) used to aid
(DMSO0) _ _
dissolution.
10% DMSO, _
Clear solution;
40% PEG300, N > 1 mg/mL (5.23 )
Not Specified saturation [1]
5% Tween-80, mM)
) unknown.
45% Saline
10% DMSO, Clear solution;
» =1 mg/mL (5.23 )
90% (20% SBE- Not Specified M) saturation [1]
m
B-CD in Saline) unknown.
Clear solution;
10% DMSO, - =1 mg/mL (5.23 )
] Not Specified saturation [1]
90% Corn Oil mM)
unknown.

Note: The use of heating and sonication to dissolve the compound in DMSO suggests that the
reported value may be a supersaturated concentration rather than the equilibrium solubility at
room temperature.
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Experimental Protocol for Equilibrium Solubility
Determination

The following is a generalized yet detailed protocol for determining the equilibrium solubility of
a solid compound such as 4-(2-Methyl-4-thiazolyl)phenol using the shake-flask method. This
method is considered a gold standard for its reliability and accuracy.

3.1. Materials and Equipment

e 4-(2-Methyl-4-thiazolyl)phenol (solid)

o Selected solvents (e.g., water, ethanol, methanol, acetone, ethyl acetate, toluene, hexane)
 Scintillation vials or other suitable sealed containers

o Orbital shaker or rotator with temperature control

o Centrifuge

e Syringe filters (e.g., 0.22 um PTFE, chemically inert)

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

» Analytical balance
¢ Volumetric flasks and pipettes
3.2. Procedure

» Preparation of Standard Solutions: Prepare a series of standard solutions of 4-(2-Methyl-4-
thiazolyl)phenol of known concentrations in a suitable solvent (e.g., DMSO or the solvent
being tested). These will be used to generate a calibration curve.

o Sample Preparation: Add an excess amount of solid 4-(2-Methyl-4-thiazolyl)phenol to a vial
containing a known volume of the test solvent. The presence of undissolved solid is crucial to
ensure that equilibrium with a saturated solution is achieved.
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Equilibration: Securely cap the vials and place them on an orbital shaker or rotator in a
temperature-controlled environment (e.g., 25 °C). Agitate the samples for a sufficient period
(typically 24-72 hours) to allow the system to reach equilibrium. It is advisable to take
measurements at different time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium
has been reached (i.e., the concentration of the solute in the solution no longer changes).

Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period
to let the excess solid settle. Then, centrifuge the vials at a high speed to pellet the
remaining solid.

Sample Collection: Carefully withdraw a sample of the supernatant using a syringe. Attach a
chemically inert syringe filter (e.g., PTFE) and filter the solution into a clean vial. This step is
critical to remove any undissolved microparticles.

Quantification: Dilute the filtered, saturated solution with a suitable solvent to a concentration
that falls within the range of the calibration curve. Analyze the diluted sample using a
validated HPLC method to determine the concentration of 4-(2-Methyl-4-thiazolyl)phenol.

Data Reporting: Calculate the original concentration in the saturated solution, taking into
account the dilution factor. The solubility is typically reported in units of mass per volume
(e.g., mg/mL) or molarity (mol/L) at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of solubility
using the shake-flask method.

Equilibration Phase Separation

Seal and agitate [ Centrifuge to Filter supernatant with
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Caption: Generalized workflow for determining equilibrium solubility via the shake-flask method.

Conclusion

While comprehensive quantitative solubility data for 4-(2-Methyl-4-thiazolyl)phenol in
common solvents is not widely published, the information and methodologies presented in this
technical guide provide a solid foundation for researchers. The provided experimental protocol
offers a reliable means to generate the necessary data for specific research and development
needs. The limited available data suggests that 4-(2-Methyl-4-thiazolyl)phenol has good
solubility in DMSO, particularly with the input of energy, and at least minimal solubility in
complex aqueous/organic mixtures, indicating its potential for formulation in various delivery
systems. Further experimental investigation is encouraged to build a more complete solubility
profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1581357?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581357?utm_src=pdf-body
https://www.benchchem.com/product/b1581357?utm_src=pdf-body
https://www.benchchem.com/product/b1581357?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/4-2-methyl-4-thiazolyl-phenol.html
https://www.benchchem.com/product/b1581357#solubility-of-4-2-methyl-4-thiazolyl-phenol-in-different-solvents
https://www.benchchem.com/product/b1581357#solubility-of-4-2-methyl-4-thiazolyl-phenol-in-different-solvents
https://www.benchchem.com/product/b1581357#solubility-of-4-2-methyl-4-thiazolyl-phenol-in-different-solvents
https://www.benchchem.com/product/b1581357#solubility-of-4-2-methyl-4-thiazolyl-phenol-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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